Cas no 1956437-25-4 ((S)-4-(Tert-butoxy)-2-(4-methoxyphenyl)-4-oxobutanoic acid)

• Product Name: (S)-4-(Tert-butoxy)-2-(4-methoxyphenyl)-4-oxobutanoic acid
• CAS No: 1956437-25-4
• MF: C₁₅H₂₀O₅
• MW: 280.316305160522
• CID: 4797520
• Update Time: 2025-08-05

(S)-4-(Tert-butoxy)-2-(4-methoxyphenyl)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-4-(TERT-BUTOXY)-2-(4-METHOXYPHENYL)-4-OXOBUTANOIC ACID
• (S)-4-(Tert-butoxy)-2-(4-methoxyphenyl)-4-oxobutanoic acid

• Inchi： 1S/C15H20O5/c1-15(2,3)20-13(16)9-12(14(17)18)10-5-7-11(19-4)8-6-10/h5-8,12H,9H2,1-4H3,(H,17,18)/t12-/m0/s1
• InChI Key： UMIQAWPNUIBHGZ-LBPRGKRZSA-N
• SMILES： O(C(C[C@H](C(=O)O)C1C=CC(=CC=1)OC)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 337
• XLogP3: 2.2
• Topological Polar Surface Area: 72.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on (S)-4-(Tert-butoxy)-2-(4-methoxyphenyl)-4-oxobutanoic acid

Introduction to (S)-4-(Tert-butoxy)-2-(4-methoxyphenyl)-4-oxobutanoic Acid (CAS No. 1956437-25-4)

(S)-4-(Tert-butoxy)-2-(4-methoxyphenyl)-4-oxobutanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1956437-25-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of β-keto acids, which are widely recognized for their versatile applications in medicinal chemistry, particularly as key intermediates in the synthesis of various bioactive molecules.

The structural configuration of (S)-4-(Tert-butoxy)-2-(4-methoxyphenyl)-4-oxobutanoic acid features a chiral center at the carbon atom adjacent to the carbonyl group, which imparts stereoselective properties to the molecule. The presence of a tert-butoxy group at the fourth carbon and a 4-methoxyphenyl moiety at the second carbon enhances its reactivity and functionality, making it a valuable building block for the development of novel therapeutic agents.

In recent years, there has been a growing interest in the application of chiral β-keto acids in drug discovery due to their ability to serve as precursors for enantiomerically pure pharmaceuticals. The enantiomeric purity of these compounds is crucial for achieving optimal pharmacological activity while minimizing unwanted side effects. (S)-4-(Tert-butoxy)-2-(4-methoxyphenyl)-4-oxobutanoic acid, with its well-defined stereochemistry, has been explored in several synthetic pathways that aim to produce high-value pharmaceutical intermediates.

One of the most notable applications of this compound is in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs). The unique structural features of (S)-4-(Tert-butoxy)-2-(4-methoxyphenyl)-4-oxobutanoic acid allow for the construction of complex molecular frameworks that exhibit potent anti-inflammatory properties. Recent studies have demonstrated its utility in generating novel NSAID derivatives with improved efficacy and reduced gastrointestinal toxicity compared to traditional agents.

The tert-butoxy group in (S)-4-(Tert-butoxy)-2-(4-methoxyphenyl)-4-oxobutanoic acid plays a critical role in stabilizing reactive intermediates during synthetic transformations, thereby facilitating efficient multi-step syntheses. Additionally, the 4-methoxyphenyl moiety contributes to hydrophobic interactions and binding affinity with biological targets, which is essential for designing molecules with enhanced pharmacokinetic profiles.

Advances in computational chemistry have further enhanced the understanding of how (S)-4-(Tert-butoxy)-2-(4-methoxyphenyl)-4-oxobutanoic acid interacts with biological systems. Molecular modeling studies have revealed insights into its binding mode with enzymes and receptors, providing valuable guidance for structure-activity relationship (SAR) studies. These computational approaches have been instrumental in optimizing synthetic routes and predicting the pharmacological behavior of derivatives derived from this compound.

The synthesis of chiral β-keto acids like (S)-4-(Tert-butoxy)-2-(4-methoxyphenyl)-4-oxobutanoic acid often involves asymmetric catalysis, which is a cornerstone of modern organic synthesis. Transition metal-catalyzed reactions, such as those involving palladium or rhodium complexes, have been particularly effective in achieving high enantiomeric excesses. Recent innovations in asymmetric catalysis have enabled more efficient and scalable production methods for these valuable intermediates.

In conclusion, (S)-4-(Tert-butoxy)-2-(4-methoxyphenyl)-4-oxobutanoic acid represents a significant advancement in pharmaceutical chemistry, offering a versatile scaffold for the development of novel therapeutic agents. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to design molecules with improved pharmacological properties. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further.